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1,1'-Diethyl-4,4'-dicarbocyanine iodide organic
photodiodes

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1,1'-Diethyl-4,4'-dicarbocyanine iodide

CAS No.: 18300-31-7

Cat. No.: S1515119

Chemical Profile of DDCI-4

The table below summarizes the key properties of DDCI-4 as a raw material [1] [2] [3].

Property Specification

CAS Number 18300-31-7 [1] [2] [3]
Molecular Formula C27H27IN2 [2]

Molecular Weight 506.4 g/mol [1] [2]

Physical Form Solid [1] [3]

Purity (Dye Content) 90% [1] [3]

Melting Point 158 °C (decomposition) [1] [3]

Absorption Peak (Amax) 814 nm [1] (Q-band peaks at 733 nm and 890 nm also reported) [4]

Safety Acute Toxicity, Eye Irritant, Skin Irritant [1]
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Application in Organic Photodiodes

DDCI-4 functions as a photoactive material, particularly valuable for its strong absorption in the Near-
Infrared (NIR) region [4]. Its long, conjugated molecular structure and the presence of an iminium cation
and iodide anion contribute to this NIR activity [4]. When used in a ternary blend with other materials, it
helps broaden the device's absorption bandwidth from the visible range (around 400 nm) up to about 1000

nm [4].

Key Materials and Ratios

The following table outlines the materials and their roles in a typical OPD device fabrication as described in

the research [4].

Material Role in Device Concentration / Ratio

DDCI-4 NIR-Absorbing Photoactive Dye 3 mg/mL, 5 mg/mL, or 7 mg/mL [4]
P3HT Donor Polymer 15 mg/mL [4]

OXCBA Fullerene-based Acceptor 15 mg/mL [4]

P3HT:OXCBA Blend Ratio Bulk Heterojunction Matrix 1.0 : 0.5 (volumetric) [4]

Solvent Chloroform (for all solutions) [4] -

Device Architecture and Workflow

The OPD device follows a conventional stack structure. The diagram below illustrates the layered

architecture and the general fabrication workflow.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.mdpi.com/2304-6732/9/12/947
https://www.mdpi.com/2304-6732/9/12/947
https://www.mdpi.com/2304-6732/9/12/947
https://www.mdpi.com/2304-6732/9/12/947
https://www.mdpi.com/2304-6732/9/12/947
https://www.mdpi.com/2304-6732/9/12/947
https://www.mdpi.com/2304-6732/9/12/947
https://www.mdpi.com/2304-6732/9/12/947
https://www.mdpi.com/2304-6732/9/12/947
https://www.smolecule.com/products/s1515119?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

Device Architecture (ITO / PEDOT:PSS / Active Layer / Al General Fabrication Workflow
1. Clean ITO Substrate
(Detergent, DI Water, Acetone, IPA)

l

2. Spin-coat PEDOT:PSS
(3 C

000 rpm, 60s), Anneal 120°

3. Spin-coat Active Layer
(2000 rpm, 30s), Anneal 120°C

Al Top Electrode

(Aluminum (Al) Electrode] [4 Thermally Evaporate]

G. Device Encapsulatioa

Click to download full resolution via product page

Performance Considerations and Findings

The concentration of DDCI-4 in the active layer blend is a critical parameter that directly impacts device

performance [4] [5].

e Optimal Concentration: An appropriate concentration of DDCI-4 improves light absorption
broadening in the NIR region [4] [5].
¢ Negative Effects of High Concentration: Increasing the DDCI-4 concentration beyond the optimal

point can lead to dislocation defects and a decrease in charge carriers, ultimately degrading the
OPD's performance [4] [5].
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Limitations of Available Information

Please be aware that the information presented has several limitations that prevent the creation of a complete

protocol:

¢ Lack of Full Experimental Detail: The search results confirm the use of specific materials and
general steps but do not provide exhaustive procedural details. Critical information such as specific
stirring conditions (beyond 500 rpm), exact annealing times, filtration specifications, and the complete
electrical characterization protocol are missing [4].

¢ Missing Quantitative Performance Data: While the improvement in NIR absorption is noted, key
performance metrics for the final OPD device—such as responsivity (mA/W), detectivity (Jones),
external quantum efficiency (EQE), and dark current—are not provided in the available excerpts [4]

[5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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